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Compound of Interest

Compound Name: Tetrahexylammonium hydroxide

Cat. No.: B098810

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information and detailed handling
protocols for tetrahexylammonium hydroxide. The following sections outline its chemical and
physical properties, potential hazards, necessary precautions, and emergency procedures to
ensure its safe use in a laboratory setting.

Chemical and Physical Properties

Tetrahexylammonium hydroxide is a quaternary ammonium salt. Due to limited direct data,
properties of related shorter-chain tetraalkylammonium hydroxides are included for reference
and comparative assessment.
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Property Value Source/Analogue
Molecular Formula C24H53NO PubChem[1]
Molecular Weight 371.69 g/mol PubChem[1]
Colorless to pale yellow liquid
Appearance ] Chem-Impex
(for solutions)
- _ 64.6 - 64.7 °C at 1,013 hPa
Boiling Point o Chem-Impex
(for ~40% solution in water)
pH >13 (as a strong base) University of lllinois
Solubility Soluble in water Various SDS

Toxicological Data

Comprehensive toxicological data for tetrahexylammonium hydroxide is not readily available.

The data for tetrabutylammonium hydroxide is presented as a surrogate for hazard

assessment. It is crucial to handle all tetraalkylammonium hydroxides with extreme caution.

) L Analogue
Parameter Species Test Guideline
Compound
OECD Test Tetrabutylammon
LD50 Oral 1,000 mg/kg Rat (female) o ) )
Guideline 423 ium hydroxide[2]

Acute Dermal

Toxicity

No data available

Acute Inhalation

Toxicity

No data available

Hazard Identification and GHS Classification

Tetrahexylammonium hydroxide is classified as a hazardous substance. The following table

summarizes its GHS classification.
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Hazard Class Hazard Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1B

burns and eye damage[3]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage

Exposure Controls and Personal Protection

Strict adherence to the following exposure control measures is mandatory when handling

tetrahexylammonium hydroxide.

Control Parameter Recommended Measures

Use in a well-ventilated area, preferably within a

Engineering Controls )
chemical fume hood.

Eye/Face Protection Wear chemical safety goggles and a face shield.

Wear chemical-resistant gloves (e.g., nitrile,

Skin Protection
neoprene), a lab coat, and closed-toe shoes.

If aerosols or mists are generated, use a
Respiratory Protection NIOSH-approved respirator with an appropriate

cartridge.

Experimental Protocols: Safe Handling Procedures

The following protocols are designed to minimize the risk of exposure and accidents when

working with tetrahexylammonium hydroxide.

General Handling Workflow

This workflow outlines the standard operating procedure for handling tetrahexylammonium

hydroxide in a laboratory setting.
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General Handling Workflow for Tetrahexylammonium Hydroxide
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Caption: A stepwise workflow for safely handling tetrahexylammonium hydroxide.
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Storage

o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
acids and oxidizing agents.

o Keep containers tightly closed to prevent absorption of carbon dioxide and moisture.

o Store below eye level in a designated corrosives cabinet.

Disposal

» Dispose of waste in accordance with local, state, and federal regulations.

¢ Neutralize dilute solutions with a weak acid (e.g., citric acid) before disposal, ensuring the
reaction is performed slowly and with cooling.

¢ Do not pour down the drain.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving
tetrahexylammonium hydroxide.

Emergency Response Decision Tree

This decision tree provides a logical flow for responding to an exposure incident.
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Emergency Response for Chemical Exposure
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Caption: A decision tree for responding to tetrahexylammonium hydroxide exposure.

First-Aid Measures
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» Skin Contact: Immediately flush skin with copious amounts of water for at least 15-20
minutes.[3][4] Remove contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, holding
eyelids open.[3] Remove contact lenses if present and easy to do. Continue rinsing. Seek
immediate medical attention.

 Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Reactivity and Stability

e Chemical Stability: Stable under recommended storage conditions.
¢ Incompatible Materials: Strong oxidizing agents, strong acids.

e Hazardous Decomposition Products: Upon heating, may undergo Hofmann elimination to
produce trihexylamine and 1-hexene. Hazardous decomposition products upon combustion
include carbon oxides and nitrogen oxides.

This guide is intended to provide a framework for the safe handling of tetrahexylammonium
hydroxide. It is not a substitute for a thorough understanding of the Safety Data Sheet (SDS)
and proper laboratory safety training. Always consult the SDS for the most current and
comprehensive information before working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Tetrahexylammonium Hydroxide: A Comprehensive
Technical Guide to Safe Handling for Researchers]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b098810#tetrahexylammonium-
hydroxide-safety-data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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